Cas no 72599-27-0 (N-Butyl-1-deoxynojirimycin)

N-Butyl-1-deoxynojirimycin structure

Product Name:N-Butyl-1-deoxynojirimycin

CAS No:72599-27-0

MF:C₁₀H₂₁NO₄

MW:219.27804350853

MDL:MFCD00269940

CID:564975

PubChem ID:24892070

Update Time:2025-04-19

N-Butyl-1-deoxynojirimycin Chemical and Physical Properties

Names and Identifiers

- N-BUTYLDEOXYNOJIRIMYCIN
- N-BUTYL-1-DEOXYNOJIRIMYCIN
- nb-dnj
- (2R)-1-Butyl-2α-(hydroxymethyl)piperidine-3β,4α,5β-triol
- 1,5-(Butylimino)-1,5-dideoxy-D-glucitol
- 1-Butyl-2α-(hydroxymethyl)piperidine-3β,4α,5β-triol
- 1-Butyl-3β,4α,5β-trihydroxypiperidine-2α-methanol
- SC-48334
- Miglustat
- (2R,3R,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
- 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5S)-
- BuDNJ
- Butyldeoxynojirimycin
- N-(n-Butyl)deoxynojirimycin
- n-Butyl dnj
- N-Butylmoranoline
- OGT918
- Zavesca
- SC 48334
- (2R,3R,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
- OGT 918
- HMS2090N20
- A16AX06
- Miglustat [USAN]
- DTXSID6045618
- NBV
- Miglustat [USAN:INN:BAN]
- P16976
- CHEMBL1029
- miglustatum
- CHEBI:50381
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R-(2alpha,3beta,4alpha,5beta))-
- AKOS028109118
- Tox21_110830_1
- 72599-27-0
- Miglustat (JAN/USAN/INN)
- OGT-918
- UQRORFVVSGFNRO-UTINFBMNSA-N
- NCGC00024452-04
- Brazaves (TN)
- N-(n-Butyl)-1-deoxynojirimycin min. 99%
- N-Butyl-deoxynojirimycin
- N-Bu-DNJ
- 72599-27-0 (free base)
- CAS-72599-27-0
- Z2379810058
- n-Butyl deoxynojirimycin
- BDBM18355
- DB00419
- A850985
- Q425911
- N-(n-butyl)deoxy-nojirimycin
- MIGLUSTAT [MI]
- 134282-77-2
- 1,5-(Butylimino)-1,5-dideoxy-D-glucitol(2R,3R,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
- MIGLUSTAT [WHO-DD]
- AB00489939-10
- MIGLUSTAT [VANDF]
- N-(n-butyl)-1,5-dideoxy-1,5-imino-D-glucitol
- MIGLUSTAT [ORANGE BOOK]
- MFCD00272581
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-,(2R-(2alpha,3beta,4alpha,5beta))-
- N-Butyldeoxynojirimycin;NB-DNJ;OGT918
- N-Butyl-DNJ
- MIGLUSTAT [INN]
- GTPL4841
- N-Butyldeoxynojirimycin, film (dried in situ)
- DTXCID4025618
- Tox21_110830
- ADN3S497AZ
- HY-17020
- OGT918N-Butyldeoxynojirimycin
- 1,5-Dideoxy-1,5-N-butylimino-D-glucitol
- Yargesa
- SC48334
- NCGC00024452-03
- N-Butyldeoxynojirimycin.HCl
- 1,5-(BUTYLIMINO)-1,5 DIDEOXY,D-GLUCITOL
- NS00003211
- MIGLUSTAT [EMA EPAR]
- Brazaves
- UNII-ADN3S497AZ
- MIGLUSTAT (MART.)
- D05032
- MIGLUSTAT [JAN]
- NCGC00018140-02
- SCHEMBL246893
- MIGLUSTAT [MART.]
- SR-01000000043
- OPFOLDA
- D-Glucitol, 1,5-(butylimino)-1,5-dideoxy-
- Vevesca
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3r,4R,5S)-
- W-203639
- SR-01000000043-2
- Zavesca (TN)
- BRD-K33251802-001-01-3
- GLXC-15328
- DA-65462
- N-Butyl-1-deoxynojirimycin
- MDL： MFCD00269940
- Inchi： 1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7-,8+,9-,10-/m1/s1
- InChI Key： UQRORFVVSGFNRO-UTINFBMNSA-N
- SMILES： O[C@H]1[C@@H]([C@H](CN(CCCC)[C@@H]1CO)O)O

Computed Properties

Exact Mass: 219.14700
Monoisotopic Mass: 219.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.6
Topological Polar Surface Area: 84.2Å²

Experimental Properties

Color/Form: Yellowish crystalline solid.
Density: 1.234
Melting Point: 126-127℃
Boiling Point: 394.7°C at 760 mmHg
Flash Point: 215.4±26.5 °C
Water Partition Coefficient: Soluble in water at 10mg/ml
PSA: 84.16000
LogP: -1.51640
Specific Rotation: D25 -15.9° (c = 0.77 in water)
Solubility: Not determined
Vapor Pressure: 0.0±2.1 mmHg at 25°C

N-Butyl-1-deoxynojirimycin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
RTECS：TN4350150
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

N-Butyl-1-deoxynojirimycin Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Butyl-1-deoxynojirimycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137346-100mg	N-Butyl-1-deoxynojirimycin	72599-27-0	98%	100mg	¥1640.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137346-25mg	N-Butyl-1-deoxynojirimycin	72599-27-0	98%	25mg	¥678.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M137346-5mg	N-Butyl-1-deoxynojirimycin	72599-27-0	98%	5mg	¥229.90	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M877640-5mg	Miglustat	72599-27-0	98%	5mg	￥799.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M877640-10mg	Miglustat	72599-27-0	98%	10mg	￥1,440.00	2022-01-13
Apollo Scientific	BICL4040-5mg	N-(n-Butyl)-1-deoxynojirimycin	72599-27-0	99% min	5mg	£193.00	2025-02-21
Apollo Scientific	BICL4040-10mg	N-(n-Butyl)-1-deoxynojirimycin	72599-27-0	99% min	10mg	£289.00	2025-02-21
Apollo Scientific	BICL4040-25mg	N-(n-Butyl)-1-deoxynojirimycin	72599-27-0	99% min	25mg	£597.00	2025-02-21
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9504-5mg	Miglustat	72599-27-0	98%	5mg	￥768.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci9504-10mg	Miglustat	72599-27-0	98%	10mg	￥1258.00	2023-09-09

N-Butyl-1-deoxynojirimycin Production Method

N-Butyl-1-deoxynojirimycin Suppliers

Amadis Chemical Company Limited

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(CAS:72599-27-0)N-Butyl-1-deoxynojirimycin

Order Number:A850985

Stock Status:in Stock

Quantity:100mg/250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:33

Price ($):203.0/327.0/851.0

Email:sales@amadischem.com

Product Official Link

NewCan Biotech Limited

Gold Member

Audited Supplier

(CAS:72599-27-0)Miglustat

Order Number:NC15821

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:03

Price ($):Price inquiry

Email:sales@newcanbio.com

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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

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